Cas no 941244-35-5 (5-(4-benzylpiperazin-1-yl)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(4-benzylpiperazin-1-yl)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941244-35-5
• MF: C₂₅H₂₇N₅O₄S
• MW: 493.57798409462
• CID: 5429015
• PubChem ID: 16646324
• Update Time: 2025-10-28

5-(4-benzylpiperazin-1-yl)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 941244-35-5
• 5-(4-benzylpiperazin-1-yl)-2-(4-(morpholinosulfonyl)phenyl)oxazole-4-carbonitrile
• NCGC00282299-01
• 5-(4-BENZYLPIPERAZIN-1-YL)-2-[4-(MORPHOLINE-4-SULFONYL)PHENYL]-1,3-OXAZOLE-4-CARBONITRILE
• VU0611137-1
• AKOS002298131
• AB01281428-01
• F3330-0169
• 5-(4-benzylpiperazin-1-yl)-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 2-[4-(4-Morpholinylsulfonyl)phenyl]-5-[4-(phenylmethyl)-1-piperazinyl]-4-oxazolecarbonitrile
• 5-(4-benzylpiperazin-1-yl)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C25H27N5O4S/c26-18-23-25(29-12-10-28(11-13-29)19-20-4-2-1-3-5-20)34-24(27-23)21-6-8-22(9-7-21)35(31,32)30-14-16-33-17-15-30/h1-9H,10-17,19H2
• InChI Key： DSIDUDPVCRKTLO-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(CC3=CC=CC=C3)CC2)=C(C#N)N=C1C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 493.17837553g/mol
• Monoisotopic Mass: 493.17837553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 698.1±65.0 °C(Predicted)
• pka: 6.60±0.10(Predicted)

Additional information on 5-(4-benzylpiperazin-1-yl)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

5-(4-benzylpiperazin-1-yl)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

The compound 5-(4-benzylpiperazin-1-yl)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile, identified by the CAS number 941244-35-5, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule combines several functional groups, including a piperazine ring, a morpholine sulfonyl group, and an oxazole moiety, which contribute to its versatile chemical properties.

The synthesis of this compound involves a series of intricate organic reactions, leveraging modern synthetic methodologies. Recent advancements in asymmetric synthesis and catalytic processes have enabled the efficient construction of such complex structures. Researchers have focused on optimizing the reaction conditions to enhance yield and purity, ensuring scalability for potential industrial applications. The incorporation of the piperazine ring, a well-known heterocyclic structure, imparts significant biological activity to the molecule. Piperazine derivatives are widely used in drug design due to their ability to interact with various biological targets, such as GPCRs and kinases.

The presence of the morpholine sulfonyl group further enhances the compound's pharmacological profile. Morpholine derivatives are known for their stability and ability to modulate drug solubility and bioavailability. Recent studies have demonstrated that sulfonyl groups can act as effective bioisosteres, replacing other functional groups while maintaining or improving biological activity. This makes the compound an attractive candidate for drug optimization programs.

The oxazole moiety in this molecule plays a crucial role in stabilizing the overall structure through conjugation effects. Oxazole rings are also known for their ability to participate in hydrogen bonding interactions, which can be critical for binding to biological targets. Recent research has highlighted the importance of heterocyclic rings like oxazole in enhancing drug potency and selectivity.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies suggest that it may exhibit anti-inflammatory and anti-cancer properties. The combination of piperazine and morpholine sulfonyl groups creates a unique pharmacophore that could potentially target specific pathways involved in chronic diseases. Additionally, its structural flexibility allows for further modification to explore its full therapeutic potential.

From a materials science perspective, this compound's electronic properties make it a candidate for advanced materials such as organic semiconductors or sensors. The conjugated system within the molecule could facilitate charge transport mechanisms, which are essential for electronic devices. Researchers are actively exploring such compounds for use in flexible electronics and optoelectronic applications.

In conclusion, the compound 5-(4-benzylpiperazin-1-yl)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile represents a cutting-edge development in organic chemistry. Its complex structure and diverse functional groups position it as a valuable tool in both pharmaceutical research and materials science. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing innovative solutions across multiple disciplines.